Cas no 1016705-80-8 (2-(Isopropylamino-methyl)-benzonitrile)

• Product Name: 2-(Isopropylamino-methyl)-benzonitrile
• CAS No: 1016705-80-8
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 2156245
• Update Time: 2023-08-05

2-(Isopropylamino-methyl)-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Isopropylamino-methyl)-benzonitrile
• 2-((Isopropylamino)methyl)benzonitrile
• 2-(Isopropylaminomethyl)benzonitrile
• AM90428
• 2-[(PROPAN-2-YLAMINO)METHYL]BENZONITRILE

• Inchi： 1S/C11H14N2/c1-9(2)13-8-11-6-4-3-5-10(11)7-12/h3-6,9,13H,8H2,1-2H3
• InChI Key： WLYMVIKIPQQLKZ-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1C#N)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 190
• Topological Polar Surface Area: 35.8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds